Cas no 396717-86-5 (L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI))

L-Phenylalanine, N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) is a specialized azo-coupled phenylalanine derivative with applications in biochemical and pharmaceutical research. Its structure incorporates a 4-methoxyphenylazo carbonyl group, enhancing its utility as a chromophore or intermediate in peptide synthesis and enzyme studies. The monopotassium salt form improves solubility in aqueous systems, facilitating its use in buffered solutions and reaction media. This compound is valued for its stability under controlled conditions and its role in probing protein-ligand interactions or modifying peptide properties. Its azo linkage also offers potential for photochemical applications, making it a versatile tool in synthetic and analytical chemistry.
L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) structure
396717-86-5 structure
Product Name:L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI)
CAS No:396717-86-5
MF:C17H16KN3O4
MW:365.424944877625
MDL:MFCD01318845
CID:304861
PubChem ID:90472295
Update Time:2025-06-11

L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI)
    • 4-Methoxyphenylazoformyl-Phe
    • 4-METHOXYPHENYLAZOFORMYL-PHE POTASSIUM SALT
    • N-(4-METHOXYPHENYLAZOFORMYL)-PHE-OH · POTASSIUM SALT
    • AAFP
    • 396717-86-5
    • MFCD01318845
    • Potassium;(2S)-2-[(4-methoxyphenyl)iminocarbamoylamino]-3-phenylpropanoate
    • MDL: MFCD01318845
    • Inchi: 1S/C17H17N3O4.K/c1-24-14-9-7-13(8-10-14)19-20-17(23)18-15(16(21)22)11-12-5-3-2-4-6-12;/h2-10,15H,11H2,1H3,(H,18,23)(H,21,22);/q;+1/p-1/b20-19+;/t15-;/m0./s1
    • InChI Key: POYJZAJFICSTCH-CRAHHGOISA-M
    • SMILES: [K+].[O-]C([C@H](CC1C=CC=CC=1)NC(/N=N/C1C=CC(=CC=1)OC)=O)=O

Computed Properties

  • Exact Mass: 365.07800
  • Monoisotopic Mass: 365.07778748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 447
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 103.18000
  • LogP: 2.24060

L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB478348-10 mg
N-(4-Methoxyphenylazoformyl)-Phe-OH potassium salt; .
396717-86-5
10mg
€251.20 2023-06-15
Biosynth
SAA-3197-V-5 mg
4-Methoxyphenylazoformyl-Phe
396717-86-5
5mg
$50.60 2023-01-02
abcr
AB478348-10mg
N-(4-Methoxyphenylazoformyl)-Phe-OH potassium salt; .
396717-86-5
10mg
€265.30 2025-02-18

L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) Related Literature

Additional information on L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI)

Research Briefing on L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) and CAS 396717-86-5

This research briefing provides an in-depth analysis of the latest advancements and studies related to the chemical compound L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI), with the CAS registry number 396717-86-5. This compound, classified under the azo dye derivatives, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development and biochemical assays.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its stability and reactivity under various physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These studies are crucial for ensuring the compound's suitability for further pharmacological testing and potential therapeutic applications.

One of the key findings from recent research is the compound's ability to act as a photoactive probe in biological systems. Its azo group enables it to undergo reversible photoisomerization, making it a promising candidate for developing light-responsive drug delivery systems. Preliminary in vitro studies have demonstrated its low cytotoxicity and high biocompatibility, which are essential traits for any compound intended for biomedical use.

Furthermore, investigations into the compound's interaction with proteins and enzymes have revealed its potential as a modulator of enzymatic activity. Specifically, it has shown affinity towards certain amino acid transporters, suggesting possible applications in targeted therapy for metabolic disorders. These findings are supported by molecular docking simulations, which predict strong binding interactions with key biological targets.

In addition to its biological applications, the compound's chemical properties have been explored for use in industrial processes. Its stability under acidic and basic conditions makes it a viable candidate for use in dye-sensitized solar cells and other photoelectrochemical applications. Researchers are also investigating its potential as a corrosion inhibitor, given its ability to form stable complexes with metal ions.

Despite these promising developments, challenges remain in scaling up the synthesis of this compound and optimizing its performance in various applications. Future research directions include improving yield and purity through novel synthetic routes, as well as conducting more extensive in vivo studies to evaluate its pharmacokinetics and pharmacodynamics. Collaboration between academic and industrial researchers will be critical in addressing these challenges and unlocking the full potential of this versatile compound.

In conclusion, L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) (CAS 396717-86-5) represents a promising area of research with diverse applications in chemical biology and pharmaceuticals. Continued exploration of its properties and interactions will likely yield valuable insights and innovations in the coming years.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.